Cas no 2172075-97-5 (2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid)

• Product Name: 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid
• CAS No: 2172075-97-5
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6079276
• PubChem ID: 165815588
• Update Time: 2025-05-21

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid
• 2-({2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}oxy)propanoic acid
• EN300-1546975
• 2172075-97-5

• Inchi： 1S/C25H23N3O6/c1-15(24(30)31)34-28-23(29)12-16-10-11-17(13-26-16)27-25(32)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,15,22H,12,14H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JLNQDYASEPUNAP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(CC(NOC(C(=O)O)C)=O)C=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 127Ų

Additional information on 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid (CAS No. 2172075-97-5): A Comprehensive Overview

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid (CAS No. 2172075-97-5) is a specialized organic compound that has garnered significant attention in the fields of peptide synthesis, bioconjugation, and drug discovery. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in modern chemical biology and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group and a pyridin-2-ylacetamido moiety, makes it an invaluable tool for researchers working on protein engineering and biomolecular labeling.

The growing interest in 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid can be attributed to its versatility in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for amines, allowing for the stepwise construction of peptides with high precision. This is particularly relevant in the context of therapeutic peptide development, where researchers are actively exploring novel compounds for treating diseases such as diabetes, cancer, and autoimmune disorders. The compound's CAS No. 2172075-97-5 is frequently searched in scientific databases, reflecting its importance in cutting-edge research.

One of the most notable applications of 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid is in the development of peptide-based drugs. With the pharmaceutical industry increasingly focusing on targeted therapies, this compound offers a reliable building block for creating custom peptides with specific biological activities. Its pyridin-2-ylacetamido component enhances solubility and stability, which are critical factors in drug formulation. Additionally, the compound's compatibility with automated peptide synthesizers has made it a favorite among researchers aiming to streamline their workflows.

In the realm of bioconjugation chemistry, 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid is widely used to attach peptides to other biomolecules, such as proteins, antibodies, or nanoparticles. This capability is particularly valuable in the design of diagnostic probes and targeted drug delivery systems. For instance, the compound's reactive groups can be leveraged to create fluorescently labeled peptides for imaging applications, a topic of high interest in cancer research and neuroscience.

The synthesis and handling of 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid require expertise in organic chemistry and peptide synthesis techniques. Researchers often seek information about its storage conditions, solubility, and reactivity, which are critical for ensuring optimal performance in experiments. The compound's CAS No. 2172075-97-5 is a key identifier in chemical catalogs, helping scientists locate high-purity samples for their studies.

As the demand for custom peptides and bioconjugates continues to rise, 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid is poised to remain a cornerstone of biochemical research. Its applications extend beyond traditional drug discovery, encompassing areas like material science and nanotechnology. For example, the compound has been explored for its potential in creating biofunctionalized surfaces and smart biomaterials, which are hot topics in tissue engineering and regenerative medicine.

In summary, 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}oxy)propanoic acid (CAS No. 2172075-97-5) is a multifaceted compound with broad applications in peptide chemistry, drug development, and biomolecular engineering. Its unique properties and versatility make it an essential tool for researchers tackling some of the most pressing challenges in life sciences and pharmaceutical innovation. Whether you're working on therapeutic peptides, diagnostic agents, or advanced biomaterials, this compound offers unparalleled opportunities for scientific advancement.